2-{[(Tert-butoxy)carbonyl]amino}-4-chloro-5-methoxybenzoic acid

• Molecular Formula: C13H16ClNO5
• Molecular Weight: 301.72 g/mol
• IUPAC Name: 4-chloro-5-methoxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid
• InChI: InChI=1S/C13H16ClNO5/c1-13(2,3)20-12(18)15-9-6-8(14)10(19-4)5-7(9)11(16)17/h5-6H,1-4H3,(H,15,18)(H,16,17)
• InChI Key: BJSGMLJYYYGTMB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CC(=C(C=C1C(=O)O)OC)Cl

Description

2-{[(Tert-Butoxy)Carbonyl]Amino}-4-Chloro-5-Methoxybenzoic Acid is a benzoic acid derivative featuring a tert-butoxycarbonyl (Boc)-protected amino group at position 2, a chlorine substituent at position 4, and a methoxy group at position 4. The Boc group serves as a protective moiety for the amine, enhancing stability during synthesis and modulating physicochemical properties such as lipophilicity and solubility. This compound is structurally related to pharmacologically active 5-HT4 receptor agonists and intermediates in medicinal chemistry, though its specific biological profile remains less characterized compared to analogues .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(Tert-butoxy)carbonyl]amino}-4-chloro-5-methoxybenzoic acid typically involves the following steps:

Protection of the Amino Group: The amino group is protected using tert-butoxycarbonyl (Boc) to prevent unwanted reactions during subsequent steps.

Methoxylation: The methoxy group is introduced via nucleophilic substitution, often using methanol in the presence of a base.

Industrial Production Methods

Industrial production methods for this compound would likely involve large-scale versions of the above synthetic routes, with optimizations for yield, purity, and cost-effectiveness. Continuous flow reactors and automated synthesis platforms may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

2-{[(Tert-butoxy)carbonyl]amino}-4-chloro-5-methoxybenzoic acid can undergo various chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted with other nucleophiles under appropriate conditions.

Deprotection Reactions: The tert-butoxycarbonyl group can be removed using strong acids like trifluoroacetic acid, revealing the free amino group.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, although specific conditions and reagents would depend on the desired transformation.

Common Reagents and Conditions

Substitution: Reagents like sodium methoxide or potassium tert-butoxide in polar aprotic solvents.

Deprotection: Trifluoroacetic acid in dichloromethane or hydrochloric acid in methanol.

Oxidation/Reduction: Various oxidizing agents (e.g., potassium permanganate) or reducing agents (e.g., lithium aluminum hydride) can be used.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, deprotection yields the free amino derivative, while substitution reactions can yield a variety of substituted benzoic acids .

Scientific Research Applications

Scientific Research Applications of 2-{[(Tert-butoxy)carbonyl]amino}-4-chloro-5-methoxybenzoic acid

2-{[(Tert-butoxy)carbonyl]amino}-4-chloro-5-methoxybenzoic acid is an organic compound featuring a benzoic acid core with a tert-butoxycarbonyl-protected amino group, a chlorine atom, and a methoxy group.

Overview

• Description 2-{[(Tert-butoxy)carbonyl]amino}-4-chloro-5-methoxybenzoic acid is a compound with a benzoic acid core, substituted with a tert-butoxycarbonyl-protected amino group, a chlorine atom, and a methoxy group.
• Molecular Formula: C13H16ClNO5
• Molecular Weight: 301.72 g/mol
• IUPAC Name: 4-chloro-5-methoxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid
• CAS Number : 1155137-33-9

Preparation Methods

• Synthetic Routes: The synthesis involves protecting the amino group using tert-butoxycarbonyl (Boc) to prevent unwanted reactions. The methoxy group is introduced via nucleophilic substitution, often using methanol in the presence of a base.
• Industrial Production: Industrial methods may use large-scale versions of the synthetic routes, optimized for yield, purity, and cost-effectiveness, potentially using continuous flow reactors and automated synthesis platforms.

Scientific Research Applications

2-{[(Tert-butoxy)carbonyl]amino}-4-chloro-5-methoxybenzoic acid is useful in scientific research:

• Organic Synthesis: It serves as an intermediate in creating complex organic molecules.
• Medicinal Chemistry: The compound can be employed in developing pharmaceuticals, particularly those targeting specific enzymes or receptors.
• Material Science: It may be used to synthesize novel materials with unique properties.

2-{[(Tert-butoxy)carbonyl]amino}-4-chloro-5-methoxybenzoic acid, also known as Boc-amino benzoic acid, is of interest in medicinal chemistry because of its potential biological activities.

Enzyme Inhibition

• Protease Inhibition : This compound has potential as an inhibitor of proteases, which are critical in biological processes, including viral replication.
• Antioxidant Activity : Similar benzoic acid derivatives have demonstrated antioxidant properties, suggesting that this compound may also help reduce oxidative stress.

Case Studies and Research Findings

• COVID-19 Research : A study identified a related compound as a potent inhibitor of the SARS-CoV-2 main protease (3CLpro), demonstrating the relevance of this chemical class in antiviral drug development.
• Anticancer Activity : Research suggests that benzoic acid derivatives may induce apoptosis in cancer cells through multiple pathways, including inhibiting specific signaling pathways involved in cell survival.
• Neuroprotective Effects : Some studies indicate that similar compounds exhibit neuroprotective effects, possibly through their antioxidant properties, which could be beneficial in conditions like Alzheimer's disease.

Table of Biological Activities

Activity	Related Compounds	IC50 Values (nM)
SARS-CoV-2 Protease Inhibition	4-{[(Tert-butoxy)carbonyl]amino}-5-chloro-2-methoxybenzoic acid	0.27 ± 0.1
Antioxidant Activity	Various benzoic acid derivatives	Varies
Enzyme Inhibition	Ketone-based inhibitors	Varies

Mechanism of Action

The mechanism of action for 2-{[(Tert-butoxy)carbonyl]amino}-4-chloro-5-methoxybenzoic acid depends on its specific application. In medicinal chemistry, it may act by interacting with specific molecular targets such as enzymes or receptors, modulating their activity. The tert-butoxycarbonyl group serves as a protecting group, which can be removed to reveal the active amino group that can participate in further reactions .

Comparison with Similar Compounds

Functional Group and Substitution Patterns

The compound’s unique substitution pattern distinguishes it from analogues. Key comparisons include:

Compound Name	Substituents (Position)	Functional Groups	Key Applications/Effects
Target Compound	Boc-amino (2), Cl (4), OMe (5)	Carboxylic acid, Boc-protected amine	Synthetic intermediate, potential API
ML10302 / SR59768 ()	4-Amino, 5-Cl, 2-OMe (esterified)	Ethyl ester, free amino/piperidino	5-HT4 agonists (prokinetic agents)
Methyl 5-[(Boc)Amino]-2-Cl-Benzoate (Ev4)	Boc-amino (5), Cl (2), methyl ester	Methyl ester, Boc-protected amine	Synthetic intermediate
2-Chloro-5-[(3,5-DMBz)Amino]Benzoic Acid	3,5-Dimethylbenzoyl-amino (5), Cl (2)	Carboxylic acid, aryl amide	Not specified (likely intermediate)

Structural Insights :

• Carboxylic Acid vs. Esters : The free carboxylic acid in the target compound increases water solubility but reduces cell permeability relative to esterified analogues like ML10302. This may impact oral bioavailability or target engagement .
• Substituent Positioning: The 4-Cl and 5-OMe groups in the target compound differ from the 2-Cl and 5-Boc-amino in derivatives, which could influence electronic effects (e.g., ring acidity) and synthetic reactivity .

Biological Activity

2-{[(Tert-butoxy)carbonyl]amino}-4-chloro-5-methoxybenzoic acid, often referred to as Boc-amino benzoic acid, is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological properties, including mechanisms of action, therapeutic applications, and related research findings.

• Molecular Formula : C13H16ClNO5
• Molecular Weight : 301.72 g/mol
• CAS Number : 1155137-33-9

The biological activity of 2-{[(Tert-butoxy)carbonyl]amino}-4-chloro-5-methoxybenzoic acid can be attributed to its structural components which allow it to interact with various biological targets. Research indicates that compounds with similar structures exhibit inhibition of specific enzymes and pathways relevant to disease processes.

Enzyme Inhibition

• Protease Inhibition : This compound has shown potential as an inhibitor of proteases, which are critical in various biological processes including viral replication.
• Antioxidant Activity : Similar benzoic acid derivatives have demonstrated antioxidant properties, suggesting that this compound may also contribute to oxidative stress reduction.

Biological Activity Overview

The following table summarizes the biological activities associated with compounds structurally related to 2-{[(Tert-butoxy)carbonyl]amino}-4-chloro-5-methoxybenzoic acid:

Activity	Related Compounds	IC50 Values (nM)
SARS-CoV-2 Protease Inhibition	4-{[(Tert-butoxy)carbonyl]amino}-5-chloro-2-methoxybenzoic acid	0.27 ± 0.1
Antioxidant Activity	Various benzoic acid derivatives	Varies by compound
Enzyme Inhibition	Ketone-based inhibitors	Varies by target

Case Studies and Research Findings

Recent studies have highlighted the potential of compounds similar to 2-{[(Tert-butoxy)carbonyl]amino}-4-chloro-5-methoxybenzoic acid in therapeutic applications:

• COVID-19 Research : A study identified a related compound as a potent inhibitor of the SARS-CoV-2 main protease (3CLpro), showcasing the relevance of this chemical class in antiviral drug development .
• Anticancer Activity : Research into the anticancer properties of benzoic acid derivatives suggests that they may induce apoptosis in cancer cells through multiple pathways, including the inhibition of specific signaling pathways involved in cell survival .
• Neuroprotective Effects : Some studies indicate that similar compounds exhibit neuroprotective effects, potentially through their antioxidant properties, which could be beneficial in conditions like Alzheimer's disease .